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Chemical Profile of 2-Bromo-1-octene

The table below summarizes the basic information for this compound, which is a starting point for any

experimental design.

Property Value / Description

CAS Number 13249-60-0 [1] [2] [3]

Molecular Formula C₈H₁₅Br [1] [2] [3]

Molecular Weight 191.11 g/mol [2] [3]

Density ~1.133 g/cm³ [1]

Boiling Point ~183.9°C at 760 mmHg [1]

Synonyms 2-bromooct-1-ene, 1-Octene, 2-bromo- [1] [2]

A Framework for Reaction Optimization

While data for 2-Bromo-1-octene is scarce, the principles of chemical optimization are universal. The

following workflow outlines a systematic approach you can apply to your process.
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Detailed Methodology

This workflow is based on a study that successfully optimized the asymmetric reduction of a similar

brominated ketone, 2-bromo-1-(naphthalen-2-yl)ethanone, using an A-optimal design model [4].

Key Parameters to Investigate: The study identified four critical parameters for a bioreduction

reaction. Your system may involve different factors, but these provide a starting point for investigation

[4]:

pH of the reaction medium.
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Temperature.

Incubation period (reaction time).
Agitation speed.

Application of a Model: The researchers used an A-optimal design, a type of Design of Experiment

(DoE) method. This approach helps in efficiently finding the optimal combination of parameters with a

minimal number of experimental runs. For the model reaction, the optimum conditions were found to

be: pH 7, 25°C, 24 hours, and 200 rpm [4].

Expected Outcomes: Under these optimized conditions, the model reaction achieved a 99%

enantiomeric excess (ee) and a 100% conversion rate, demonstrating the power of a systematic

approach [4].

Frequently Asked Questions

Given the lack of specific guides, here are some general FAQs based on chemical principles and the search

results.

Q: What are the primary challenges in synthesizing or handling alkenyl bromides like 2-Bromo-1-

octene? A: A common challenge in synthesizing unsaturated chains via reactions like Grignard addition is

controlling side reactions, such as Wurtz-type coupling which leads to dimerization (e.g., forming 1,5-

hexadiene). This can be mitigated by using a large excess of magnesium turnings and adding the halide

precursor slowly to control the reaction rate and temperature [5]. Furthermore, alkenyl bromides can be

sensitive to strong acids and other reactive conditions.

Q: Are there any special handling or stability concerns for this compound? A: While a specific MSDS

was not found, all organobromine compounds should be treated with care. They are typically moisture-

sensitive and may decompose if improperly stored. It is recommended to handle them under an inert

atmosphere (e.g., nitrogen or argon) and store them in a cool, dry place [5].

Q: The compound is very expensive to purchase. Why? A: 2-Bromo-1-octene is a specialist chemical,

and its high cost reflects the complexity of its synthesis and purification. Commercial suppliers list prices

around $400-$500 per gram for high-purity material, which is typical for complex, non-commodity organic

reagents [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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